![molecular formula C16H14FNO3 B6407773 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95% CAS No. 1262009-92-6](/img/structure/B6407773.png)
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95% (2-DFCA 95%) is a chemical compound with a wide range of applications in the field of biochemistry and pharmacology. It is a derivative of the parent compound benzoic acid with a fluorinated side chain and a dimethylaminocarbonyl group at the para position. 2-DFCA 95% has been found to have a variety of effects on biochemical and physiological processes, and has been used in numerous laboratory experiments.
Scientific Research Applications
2-DFCA 95% has been used in numerous scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug delivery. It has also been used in studies of cell signaling pathways, gene regulation, and cancer therapy. In addition, 2-DFCA 95% has been used to study the effects of oxidative stress and inflammation, as well as the effects of environmental pollutants on biological systems.
Mechanism of Action
The exact mechanism of action of 2-DFCA 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as phosphatases and proteases. It is also believed to interact with proteins and other molecules involved in cell signaling pathways, gene regulation, and cancer therapy. Additionally, 2-DFCA 95% has been shown to interact with certain receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
2-DFCA 95% has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of synaptic transmission. It has also been found to inhibit the enzyme tyrosine kinase, which is involved in the regulation of cell growth and division. In addition, 2-DFCA 95% has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation. Finally, 2-DFCA 95% has been found to inhibit the enzyme lipoprotein lipase, which is involved in the regulation of lipid metabolism.
Advantages and Limitations for Lab Experiments
2-DFCA 95% has several advantages for laboratory experiments. It is relatively stable, easy to synthesize, and has a low cost. Additionally, it is relatively non-toxic and has a low potential for adverse side effects. However, 2-DFCA 95% also has some limitations. For example, it is not very soluble in water, making it difficult to use in certain experiments. Additionally, its effects on certain biochemical and physiological processes may vary depending on the concentration used.
Future Directions
2-DFCA 95% has a wide range of potential future applications. For example, it could be used to develop new drugs for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, it could be used to develop new drugs for the treatment of cancer and other diseases. Finally, it could be used to develop new drugs for the treatment of inflammation and oxidative stress.
Synthesis Methods
2-DFCA 95% can be synthesized using a variety of methods. The most common method involves the reaction of benzoic acid with dimethylaminocarbonyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of 2-DFCA 95%, which can then be isolated and purified. Other methods of synthesis include the reaction of benzoic acid with dimethylaminocarbonyl bromide in the presence of a base, or the reaction of benzoic acid and dimethylaminocarbonyl fluoride in the presence of a base.
Properties
IUPAC Name |
2-[3-(dimethylcarbamoyl)phenyl]-6-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c1-18(2)15(19)11-6-3-5-10(9-11)12-7-4-8-13(17)14(12)16(20)21/h3-9H,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEBTVIDYZJZRHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691313 |
Source
|
Record name | 3'-(Dimethylcarbamoyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1262009-92-6 |
Source
|
Record name | 3'-(Dimethylcarbamoyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.